Cas no 1818-28-6 (2,4,5-Trimethoxyacetophenone)

• Product Name: 2,4,5-Trimethoxyacetophenone
• CAS No: 1818-28-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 147329
• PubChem ID: 74560
• Update Time: 2025-10-20

2,4,5-Trimethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4,5-trimethoxyphenyl)-
• 1-(2,4,5-trimethoxyphenyl)ethanone
• 2,4,5-Trimethoxyacetophenone
• 2',4',5'-TRIMETHYLACETOPHENONE
• 2',4',5'-TRIMETHOXYACETOPHENONE
• 2',4'-5'-trimethoxyacetophenone
• 2,5-Trimethoxyacetophenone
• Acetophenone, 2',4',5'-trimethoxy-
• NS00025982
• FT-0609817
• Ethanone, 1-(2,4,5-trimethoxyphenyl)-
• EINECS 217-333-4
• Q63408575
• 1818-28-6
• 1-(2,5-Trimethoxyphenyl)ethanone
• 1-(2,4,5-trimethoxy-phenyl)-ethanone
• UNII-I8G31M1PRD
• CHEMBL4170502
• I8G31M1PRD
• AKOS017346376
• 1-(2,4,5-Trimethoxyphenyl)ethan-1-one
• 2',4',5'-Trimethoxyacetophenone, 97%
• GUTMBHHLVSFJIP-UHFFFAOYSA-N
• CS-0274868
• NSC401454
• NSC 401454
• EN300-1858407
• SCHEMBL7457674
• DTXSID6061995
• NSC-401454
• DTXCID6035780
• DB-044445

• MDL： MFCD00017237
• Inchi： 1S/C11H14O4/c1-7(12)8-5-10(14-3)11(15-4)6-9(8)13-2/h5-6H,1-4H3
• InChI Key： GUTMBHHLVSFJIP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C)=O)OC)OC

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 98-102 °C
• PSA: 44.76000
• LogP: 1.91500

2,4,5-Trimethoxyacetophenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4,5-Trimethoxyacetophenone

Comprehensive Overview of 2,4,5-Trimethoxyacetophenone (CAS No. 1818-28-6): Properties, Applications, and Industry Insights

2,4,5-Trimethoxyacetophenone (CAS No. 1818-28-6) is a specialized organic compound belonging to the acetophenone derivatives family. With its distinct trimethoxy substitution pattern, this compound has garnered significant attention in pharmaceutical, fragrance, and fine chemical industries. Its molecular formula, C₁₁H₁₄O₄, and unique structural features make it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers often seek high-purity 2,4,5-Trimethoxyacetophenone for its role in flavor and fragrance formulations and as a pharmaceutical building block.

The growing demand for natural-like aroma compounds has propelled interest in 2,4,5-Trimethoxyacetophenone. Consumers increasingly favor products with sustainable and plant-inspired ingredients, aligning with trends in clean-label cosmetics and eco-friendly fragrances. This compound’s woody, vanilla-like olfactory profile makes it valuable for niche perfumery and functional fragrances. Industry reports highlight its use in luxury scent formulations, where long-lasting aromatic notes are critical.

From a synthetic perspective, CAS 1818-28-6 is often discussed in the context of Friedel-Crafts acylation and methoxylation reactions. Its electron-rich aromatic ring enables selective modifications, making it a candidate for custom chemical synthesis. Laboratories frequently inquire about scalable production methods or alternative purification techniques to optimize yield and minimize byproducts. Recent patents describe innovative approaches to synthesize 2,4,5-Trimethoxyacetophenone derivatives with enhanced solubility for drug delivery systems.

Analytical characterization of 1818-28-6 typically involves GC-MS, HPLC, and NMR spectroscopy. Quality control protocols emphasize the detection of residual solvents and isomeric impurities, which are common pain points for buyers. Suppliers addressing these concerns with certificates of analysis (CoA) and batch-specific data gain a competitive edge. Environmental regulations also drive demand for greener synthesis routes, such as catalyzed microwave-assisted reactions, reducing energy consumption.

Emerging applications of 2,4,5-Trimethoxyacetophenone include its exploration in agrochemical formulations as a bioactive scaffold. Studies suggest its potential as a plant growth modulator due to structural similarities to phytohormones. Additionally, material scientists investigate its incorporation into photoactive polymers for UV-stabilized coatings. These interdisciplinary uses highlight its relevance beyond traditional sectors.

For procurement specialists, key search terms like "buy 2,4,5-Trimethoxyacetophenone", "CAS 1818-28-6 suppliers", or "technical specifications" reflect market needs. Transparency in supply chain logistics and regulatory compliance (e.g., REACH, FDA) remains a top priority. As industries pivot toward specialty chemicals, 1818-28-6 exemplifies how targeted molecular design meets evolving functional demands.